Cas no 868978-17-0 (N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide)

• Product Name: N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide
• CAS No: 868978-17-0
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 6412927
• PubChem ID: 4453881
• Update Time: 2025-11-01

N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide
• N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)cyclohexanecarboxamide
• AKOS024613807
• F1839-0156
• N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]cyclohexanecarboxamide
• N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)cyclohexanecarboxamide
• 868978-17-0
• Cyclohexanecarboxamide, N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-

• Inchi： 1S/C17H23N3O/c1-13-6-5-11-20-12-15(19-16(13)20)9-10-18-17(21)14-7-3-2-4-8-14/h5-6,11-12,14H,2-4,7-10H2,1H3,(H,18,21)
• InChI Key： JJOLFELEKMRAHL-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CN3C(=N2)C(C)=CC=C3)=O)CCCCC1

Computed Properties

• Exact Mass: 285.184112366g/mol
• Monoisotopic Mass: 285.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide

Professional Introduction to N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide (CAS No. 868978-17-0)

N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide, a compound with the CAS number 868978-17-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the treatment of various diseases. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest.

The core structure of N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide is characterized by the presence of a cyclohexanecarboxamide moiety linked to an ethyl group, which is further substituted with an 8-methylimidazo1,2-apyridin-2-yl group. This particular arrangement of functional groups contributes to the molecule's pharmacological activity and makes it a promising candidate for further investigation. The cyclohexanecarboxamide moiety is known for its ability to enhance the solubility and bioavailability of drugs, while the 8-methylimidazo1,2-apyridin-2-yl group introduces specific interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The presence of the 8-methylimidazo1,2-apyridin-2-yl group in N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide suggests that it may exhibit similar pharmacological properties. Preliminary studies have indicated that this compound has the potential to interact with specific enzymes and receptors involved in disease pathways, making it a valuable tool for drug discovery.

The synthesis of N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the imidazopyridine core, followed by functionalization with the cyclohexanecarboxamide and ethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired structural features efficiently. The use of these modern methodologies ensures that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and cancer. The ability of this compound to modulate inflammatory pathways has been demonstrated in preclinical studies using cell culture and animal models. These studies have shown that N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation-induced tissue damage.

In addition to its anti-inflammatory properties, N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide has shown promise as an anticancer agent. Cancer is one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic strategies. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system tumors.

The pharmacokinetic profile of N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide is another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies have shown that this compound exhibits good oral bioavailability and prolonged half-life in animal models. These findings are encouraging for further development as they suggest that N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)cyclohexanecarboxamide could be administered less frequently while maintaining therapeutic levels.

The future directions for research on N-(2-{8-methylimidazo1,2-apyridin-2-y l}ethyl)cyclohexanecarboxamide are numerous and exciting. Further preclinical studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Additionally, clinical trials will be essential to evaluate its safety and efficacy in human patients. Collaborations between academic researchers and pharmaceutical companies could accelerate these efforts and bring this promising compound closer to clinical use.

In conclusion, N-( )emphasizes its significance as a potential therapeutic agent due to its unique chemical structure and diverse biological activities . Its development represents a significant step forward in pharmaceutical chemistry , offering hope for new treatments against various diseases . As research continues , it is expected that more applications for this compound will be discovered , further solidifying its place as a cornerstone in modern drug development .